![molecular formula C14H10Cl2N2O3 B5728941 N-(2,5-dichlorophenyl)-2-methyl-3-nitrobenzamide](/img/structure/B5728941.png)
N-(2,5-dichlorophenyl)-2-methyl-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dichlorophenyl)-2-methyl-3-nitrobenzamide, also known as diclazuril, is a chemical compound that belongs to the class of benzamides. It has been extensively studied for its potential use in the treatment of coccidiosis, a parasitic disease that affects a wide range of animals, including poultry, cattle, and sheep.
Mechanism of Action
Diclazuril works by inhibiting the development of Eimeria parasites in the host animal. It does this by interfering with the parasite's ability to form oocysts, which are the infectious form of the parasite. Diclazuril specifically targets the second-generation merozoites, which are responsible for the formation of oocysts. By inhibiting the development of these merozoites, N-(2,5-dichlorophenyl)-2-methyl-3-nitrobenzamide can prevent the formation of new oocysts and reduce the severity of the disease.
Biochemical and Physiological Effects:
Diclazuril has been shown to have minimal toxicity and is well-tolerated by animals. It is rapidly absorbed and distributed throughout the body, with peak plasma concentrations reached within 24 hours of administration. Diclazuril is metabolized in the liver and excreted in the urine and feces. It has a half-life of approximately 30 hours in chickens and 60 hours in sheep.
Advantages and Limitations for Lab Experiments
Diclazuril has several advantages for use in lab experiments. It has a broad spectrum of activity against Eimeria species, making it a useful tool for studying the biology and pathogenesis of these parasites. It is also well-tolerated by animals, allowing for repeated dosing and long-term studies. However, N-(2,5-dichlorophenyl)-2-methyl-3-nitrobenzamide has some limitations. It is not effective against all Eimeria species, and some strains have been shown to develop resistance to the drug. Additionally, the cost of this compound may be prohibitive for some research projects.
Future Directions
There are several future directions for research on N-(2,5-dichlorophenyl)-2-methyl-3-nitrobenzamide. One area of interest is the development of new formulations and delivery methods that could improve the efficacy and cost-effectiveness of the drug. Another area of research is the identification of new targets for coccidiosis treatment, as resistance to this compound and other drugs remains a concern. Finally, there is a need for further studies on the safety and efficacy of this compound in different animal species and under different conditions.
Synthesis Methods
Diclazuril can be synthesized by reacting 2,5-dichloroaniline with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. This method has been extensively studied and optimized to produce high yields of pure N-(2,5-dichlorophenyl)-2-methyl-3-nitrobenzamide.
Scientific Research Applications
Diclazuril has been extensively studied for its potential use in the treatment of coccidiosis. Coccidiosis is a parasitic disease caused by protozoan parasites of the genus Eimeria. It affects a wide range of animals, including poultry, cattle, and sheep, and can lead to significant economic losses in the livestock industry. Diclazuril has been shown to be effective against a wide range of Eimeria species, making it a promising candidate for the treatment of coccidiosis.
properties
IUPAC Name |
N-(2,5-dichlorophenyl)-2-methyl-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2N2O3/c1-8-10(3-2-4-13(8)18(20)21)14(19)17-12-7-9(15)5-6-11(12)16/h2-7H,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDGXMIGYCJREDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.